Cas no 2199-49-7 (Ethyl 4-methyl-1h-pyrrole-3-carboxylate)

• Product Name: Ethyl 4-methyl-1h-pyrrole-3-carboxylate
• CAS No: 2199-49-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00030417
• CID: 84172
• PubChem ID: 235044
• Update Time: 2025-06-08

Ethyl 4-methyl-1h-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-1H-pyrrole-3-carboxylate
• Ethyl 4-methylpyrrole-3-carboxylate
• 3-ethoxycarbonyl-4-methylpyrrole
• 3-methyl-4-carbethoxy pyrrole
• 3-methylpyrrole-4-carboxylate ethyl ester
• 4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester
• 4-methyl-1H-pyrrole-3-carboxylic ethyl ester
• 4-Methyl-3-pyrrolecarboxylic acid ethyl ester
• 3-Carbethoxy-4-methylpyrrole
• NSC35994
• ETHYL4-METHYLPYRROLE-3-CARBOXYLATE
• MMDOYVVZUVZLHQ-UHFFFAOYSA-N
• Ethyl 4-methylpyrrol-3-carboxylate
• ethyl 4-methyl-3-pyrrolecarboxylate
• 3-(ethoxycarbonyl)-4-methylpyrrole
• 1134AB
• ethyl 3-methyl-1H-pyrrole-4-carboxylate
• DTXSID70284158
• 4-Methylpyrrole-3-carboxylic acid ethyl ester
• ?ETHYL 4-METHYLPYRROLE-3-CARBOXYLATE
• SB62135
• CS-0136289
• SCHEMBL969677
• NSC-35994
• 3-ethoxycarbonyl-4-methyl-pyrrole
• 2199-49-7
• AKOS015898212
• AMY19071
• 1H-Pyrrole-3-carboxylic acid, 4-methyl-, ethyl ester
• FT-0634118
• D70265
• MFCD00030417
• DS-18626
• Ethyl 4-methyl-1h-pyrrole-3-carboxylate

• MDL： MFCD00030417
• Inchi： 1S/C8H11NO2/c1-3-11-8(10)7-5-9-4-6(7)2/h4-5,9H,3H2,1-2H3
• InChI Key： MMDOYVVZUVZLHQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC=C1C)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: powder
• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152.6-153.7 ºC
• Boiling Point: 289.7±20.0 ºC (760 Torr),
• Flash Point: 129.0±21.8 ºC,
• Refractive Index: 1.517
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 42.09000
• LogP: 1.49980
• Solubility: Not determined

Ethyl 4-methyl-1h-pyrrole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Additional information on Ethyl 4-methyl-1h-pyrrole-3-carboxylate

Ethyl 4-methyl-1h-pyrrole-3-carboxylate (CAS No. 2199-49-7): A Comprehensive Overview

Ethyl 4-methyl-1h-pyrrole-3-carboxylate (CAS No. 2199-49-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrole ring and an ester functional group, making it a valuable building block for various applications.

The chemical structure of Ethyl 4-methyl-1h-pyrrole-3-carboxylate consists of a five-membered heterocyclic ring with one nitrogen atom and two double bonds. The presence of the methyl group at the 4-position and the ethyl ester at the 3-position imparts specific chemical properties and reactivity to the molecule. These structural features make it an attractive candidate for synthetic transformations and derivatization reactions.

In recent years, Ethyl 4-methyl-1h-pyrrole-3-carboxylate has been extensively studied for its potential applications in drug discovery and medicinal chemistry. One of the key areas of interest is its role as a precursor in the synthesis of bioactive molecules. For instance, pyrrole derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have leveraged the unique properties of Ethyl 4-methyl-1h-pyrrole-3-carboxylate to develop novel compounds with enhanced therapeutic potential.

The synthetic versatility of Ethyl 4-methyl-1h-pyrrole-3-carboxylate has also been highlighted in several studies. Its ability to undergo various chemical reactions, such as nucleophilic substitution, condensation, and coupling reactions, makes it a valuable intermediate in the synthesis of complex organic molecules. For example, a recent study published in the Journal of Organic Chemistry demonstrated the use of Ethyl 4-methyl-1h-pyrrole-3-carboxylate in the synthesis of a series of pyrrole-based compounds with potential antiviral activity.

Beyond its applications in drug discovery, Ethyl 4-methyl-1h-pyrrole-3-carboxylate has also found utility in materials science. The pyrrole ring is known for its conjugated π-electron system, which can be exploited to design conductive polymers and other functional materials. Researchers have explored the use of Ethyl 4-methyl-1h-pyrrole-3-carboxylate as a monomer in polymerization reactions to create materials with tailored electronic and optical properties.

The safety and handling of Ethyl 4-methyl-1h-pyrrole-3-carboxylate are important considerations for both laboratory and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to store the compound in a cool, dry place away from incompatible materials.

In conclusion, Ethyl 4-methyl-1h-pyrrole-3-carboxylate (CAS No. 2199-49-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in fields such as organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.